Cas no 1754-54-7 (Ethyl Anthracene-9-carboxylate)

• Product Name: Ethyl Anthracene-9-carboxylate
• CAS No: 1754-54-7
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 1361303
• PubChem ID: 12646741
• Update Time: 2025-10-28

Ethyl Anthracene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl Anthracene-9-carboxylate
• AG-L-22312
• ethyl-9-anthroate
• ethyl 9-anthroate
• CTK0E3911
• 9-ethyl anthroate
• SBB068577
• ethyl 9-anthracenecarboxylate
• FT-0655281
• Anthracene-9-carboxylic acid ethyl ester
• 9-ANTHRACENECARBOXYLIC ACID ETHYL ESTER
• DTXSID80505568
• 9-Anthracenecarboxylic acid, ethyl ester
• 1754-54-7
• SCHEMBL5835576
• ethylanthracene-9-carboxylate
• MFCD06204281
• AKOS015838808
• A812088

• MDL： MFCD06204281
• Inchi： 1S/C17H14O2/c1-2-19-17(18)16-14-9-5-3-7-12(14)11-13-8-4-6-10-15(13)16/h3-11H,2H2,1H3
• InChI Key： HAIGJDFIKOFIAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 416.098°C at 760 mmHg
• Flash Point: 194.157°C
• Refractive Index: 1.661
• PSA: 26.3

Additional information on Ethyl Anthracene-9-carboxylate

Ethyl Anthracene-9-carboxylate (CAS No. 1754-54-7): An Overview of Its Properties, Applications, and Recent Research

Ethyl Anthracene-9-carboxylate (CAS No. 1754-54-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an anthracene core linked to an ethyl ester group. The anthracene moiety, a tricyclic aromatic hydrocarbon, imparts several interesting properties to the molecule, including strong fluorescence and photostability. These characteristics make Ethyl Anthracene-9-carboxylate a valuable material for various applications.

In terms of its physical properties, Ethyl Anthracene-9-carboxylate is a white to off-white crystalline solid with a melting point ranging from 80 to 82°C. It is insoluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. The compound's molecular formula is C₁₈H₁₆O₂, and its molecular weight is approximately 264.32 g/mol.

The synthesis of Ethyl Anthracene-9-carboxylate can be achieved through several methods. One common approach involves the esterification of anthracene-9-carboxylic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions and yields high purity Ethyl Anthracene-9-carboxylate. Another method involves the reaction of anthracene with ethyl chloroformate in the presence of a base like triethylamine.

The unique photophysical properties of Ethyl Anthracene-9-carboxylate have made it an attractive candidate for various applications in materials science and biotechnology. In the field of organic electronics, this compound has been used as a dopant in organic light-emitting diodes (OLEDs) due to its strong fluorescence and high photostability. These properties enhance the efficiency and longevity of OLED devices, making them suitable for use in display technologies and lighting applications.

In biotechnology, Ethyl Anthracene-9-carboxylate has been explored for its potential as a fluorescent probe. Its strong fluorescence and low cytotoxicity make it an ideal candidate for labeling biomolecules such as proteins and nucleic acids. Recent studies have demonstrated the use of Ethyl Anthracene-9-carboxylate-based probes for real-time imaging of cellular processes, providing valuable insights into cellular dynamics and interactions.

The pharmaceutical industry has also shown interest in Ethyl Anthracene-9-carboxylate. Research has indicated that this compound may have potential therapeutic applications due to its ability to modulate certain biological pathways. For instance, studies have explored its anti-inflammatory properties and its potential as a drug delivery vehicle due to its ability to enhance the solubility and bioavailability of poorly soluble drugs.

In addition to its practical applications, recent research has focused on understanding the fundamental properties of Ethyl Anthracene-9-carboxylate. Computational studies have provided insights into the electronic structure and energy levels of this compound, which are crucial for optimizing its performance in various devices. Experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and conformational behavior.

The environmental impact of Ethyl Anthracene-9-carboxylate is another area of ongoing research. While this compound is generally considered safe for use in controlled environments, studies are being conducted to assess its biodegradability and potential ecological effects. These studies aim to ensure that the use of Ethyl Anthracene-9-carboxylate remains sustainable and environmentally friendly.

In conclusion, Ethyl Anthracene-9-carboxylate (CAS No. 1754-54-7) is a multifaceted compound with a wide range of applications in chemistry, materials science, biotechnology, and pharmaceutical research. Its unique molecular structure and photophysical properties make it a valuable material for various advanced technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple scientific disciplines.